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Compound of Interest

Compound Name: 4-Acetamidobenzenesulfonamide

Cat. No.: B121751 Get Quote

An In-depth Technical Guide to 4-Acetamidobenzenesulfonamide

Introduction
4-Acetamidobenzenesulfonamide, also known as N-acetylsulfanilamide, is an organic

compound with significant relevance in medicinal chemistry and pharmaceutical development.

[1][2] It belongs to the benzenesulfonamides class of organic compounds, characterized by a

sulfonamide group S-linked to a benzene ring.[3] This molecule serves as a key intermediate in

the synthesis of sulfa drugs, which were among the first effective antimicrobial agents.[4][5] It is

also known as a metabolite of the herbicide asulam and the antibiotic sulfanilamide.[6] This

document provides a comprehensive overview of its chemical properties, structure, synthesis,

and biological significance, tailored for researchers, scientists, and drug development

professionals.

Chemical Structure and Properties
4-Acetamidobenzenesulfonamide is a white to light beige crystalline powder.[1][7] Its

structure consists of a central benzene ring substituted with an acetamido group and a

sulfonamide group at the para positions.

Caption: Chemical structure of 4-Acetamidobenzenesulfonamide.
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The key physicochemical properties of 4-Acetamidobenzenesulfonamide are summarized in

the table below for easy reference.

Property Value Source(s)

Molecular Formula C₈H₁₀N₂O₃S [1][7]

Molecular Weight 214.24 g/mol [2]

Appearance
White to light beige crystalline

powder
[1][7][8]

Melting Point 214-217 °C [7][8][9]

Boiling Point 418.91 °C (at 101,325 Pa) [7][8][9]

Density ~1.38-1.41 g/cm³ [8][10]

Water Solubility Slightly soluble [1][8][9]

Solubility in Organic Solvents

Soluble in DMSO (~30 mg/mL)

and Dimethylformamide (~30

mg/mL); Slightly soluble in

Methanol.

[6][8][9][11]

pKa (Strongest Acidic) 4.84 [3]

pKa (Predicted) 9.88 ± 0.12 [1][8][9]

LogP -0.04 [8][12]

Hydrogen Bond Donor Count 2 [1][3]

Hydrogen Bond Acceptor

Count
4 [1][3]

Rotatable Bond Count 2 [1][3]

Polar Surface Area 92.75 - 97.6 Å² [1][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 4-
Acetamidobenzenesulfonamide.
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Spectroscopic Data Value Source(s)

UV/Vis (λmax) 261 nm [6][11]

¹H NMR
Spectra available in public

databases.
[13][14]

¹³C NMR
Spectra available in public

databases.
[13][14]

IR Spectra
Spectra available in public

databases.
[2]

Mass Spectrometry
Spectra available in public

databases.
[2]

Experimental Protocols
Synthesis of 4-Acetamidobenzenesulfonamide
The synthesis of 4-Acetamidobenzenesulfonamide is typically achieved through the reaction

of 4-acetamidobenzenesulfonyl chloride with aqueous ammonia.[7][8][15][16]

Synthesis Workflow of 4-Acetamidobenzenesulfonamide

Start Materials:
- 4-Acetamidobenzenesulfonyl Chloride

- Concentrated Aqueous Ammonia

Reaction:
Mix reactants.

A vigorous exothermic reaction occurs.

Stirring:
Stir until a smooth paste is obtained.

Heating:
Heat at 70°C for 30 minutes.

Cooling & Neutralization:
Cool the mixture and neutralize

with dilute sulfuric acid.

Filtration & Washing:
Filter the solution and wash the

product with cold water.

Drying:
Air dry the product.

Optional Purification:
Recrystallize from hot water for

higher purity.

Final Product:
4-Acetamidobenzenesulfonamide

Sufficiently Pure

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Acetamidobenzenesulfonamide.

Detailed Methodology:
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Reaction Setup: Cautiously mix 4-acetamidobenzenesulfonyl chloride with concentrated

aqueous ammonia (e.g., 39 g of the chloride with 120 mL of ammonia solution, d=0.880).[15]

This reaction is vigorous and exothermic.

Formation of Paste: Stir the mixture until a smooth, thin paste is formed.[15]

Heating: Heat the paste at 70°C for 30 minutes with occasional stirring.[15]

Neutralization: After heating, allow the mixture to cool. Neutralize it with a dilute sulfuric acid

solution.[15]

Isolation: Collect the precipitated product by vacuum filtration and wash it with cold water

until the filtrate is neutral.[16]

Drying: Dry the product, for instance, by air drying on the filter funnel.[16] The crude product

is often pure enough for subsequent syntheses.[15]

Purification (Optional): For a highly pure product, recrystallize the compound from hot water.

This process yields colorless crystals.[15]

Spectroscopic Analysis Protocol (General)
A general workflow for the characterization of synthesized 4-Acetamidobenzenesulfonamide.

Sample Preparation:

NMR (¹H and ¹³C): Dissolve a small amount of the compound in a suitable deuterated

solvent, such as DMSO-d₆.

FTIR: Prepare a KBr pellet containing a small amount of the solid sample or use an ATR

accessory.[2]

Mass Spectrometry: Dissolve the sample in a suitable solvent (e.g., methanol or

acetonitrile) for analysis by techniques like ESI-MS.[17]

UV-Vis: Dissolve the sample in a UV-transparent solvent (e.g., ethanol or methanol) to an

appropriate concentration.
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Data Acquisition:

Acquire spectra using standard parameters on the respective instruments. For NMR, this

includes acquiring ¹H, ¹³C, and potentially 2D spectra (e.g., COSY, HSQC) for full

structural assignment.

Data Analysis:

Process the raw data (e.g., Fourier transformation for NMR and IR, peak detection for

MS).

Compare the obtained spectra with known literature values and spectral databases to

confirm the structure and purity of the compound.[2][14] Key IR peaks to look for include

N-H stretches, C=O stretch (amide), S=O stretches (sulfonamide), and aromatic C-H and

C=C bands.[18]

Biological Activity and Mechanism of Action
4-Acetamidobenzenesulfonamide is an active metabolite and a precursor to sulfonamide

antibiotics.[6] Sulfonamides act as antibacterial agents by competitively inhibiting the enzyme

dihydropteroate synthetase (DHPS).[19] This enzyme is crucial for the synthesis of folic acid in

bacteria, a pathway absent in humans who obtain folic acid from their diet.[4]
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Mechanism of Action: Folic Acid Synthesis Inhibition

Bacterial Cell

p-Aminobenzoic Acid (PABA)

Dihydropteroate Synthetase (DHPS)

Dihydropteroate Diphosphate

Dihydrofolic Acid (DHF)

Tetrahydrofolic Acid (THF)

Dihydrofolate
Reductase

Purines, Thymidine -> DNA, RNA, Proteins

4-Acetamidobenzenesulfonamide
(or other Sulfa Drugs)

Competitive
Inhibition

Click to download full resolution via product page

Caption: Inhibition of bacterial folic acid synthesis by 4-Acetamidobenzenesulfonamide.

The compound also exhibits inhibitory activity against several isoforms of carbonic anhydrase,

specifically CAII, CAIX, and CAXII, with Ki values of 246, 135, and 49 nM, respectively, for the
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human enzymes.[6] This suggests potential applications beyond its role as an antibacterial

precursor.

Conclusion
4-Acetamidobenzenesulfonamide is a cornerstone molecule in the history and development

of antimicrobial agents. Its well-defined chemical properties and straightforward synthesis make

it an important subject of study and a valuable intermediate. The data and protocols presented

in this guide offer a comprehensive resource for professionals engaged in chemical research

and drug development, facilitating a deeper understanding of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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